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Cat. No.: B560547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Aminoallyl-dUTP (AA-dUTP)
5-Aminoallyl-2'-deoxyuridine-5'-triphosphate (AA-dUTP) is a modified deoxyuridine

triphosphate that serves as a crucial tool for the enzymatic labeling of DNA. It contains a

reactive primary amine group attached via an allyl linker to the C5 position of the uracil base.

This amine group acts as a chemical handle for the subsequent attachment of various

molecules, most notably fluorescent dyes.

The primary application of AA-dUTP lies in a two-step labeling strategy.[1][2][3] First, AA-dUTP

is enzymatically incorporated into a DNA strand using a DNA polymerase during processes like

PCR, nick translation, random primed labeling, or reverse transcription.[3][4] The result is an

"amine-modified" DNA probe. In the second step, this probe is chemically conjugated to an

amine-reactive fluorescent dye, typically an N-hydroxysuccinimide (NHS) ester. This two-step

method is often more cost-effective and flexible than using pre-labeled fluorescent dNTPs, as it

allows for a wider selection of dyes and haptens to be used.

Role of AA-dUTP in Single-Molecule Imaging
Single-molecule localization microscopy (SMLM) techniques like dSTORM (direct Stochastic

Optical Reconstruction Microscopy) and DNA-PAINT (DNA-based Point Accumulation for

Imaging in Nanoscale Topography) have revolutionized biological imaging by overcoming the

diffraction limit of light. These methods rely on the precise labeling of target structures with
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fluorophores that can be stochastically switched between a fluorescent "on" state and a dark

"off" state. AA-dUTP is instrumental in preparing the highly specific, densely labeled probes

required for these advanced imaging applications.

For dSTORM: AA-dUTP is used to synthesize DNA oligonucleotides that are densely labeled

with photoswitchable organic dyes. These labeled oligos can then be conjugated to

antibodies or other targeting moieties to specifically label proteins or structures of interest

within a cell. The high labeling density achievable is critical for reconstructing a high-quality

super-resolution image.

For DNA-PAINT: This technique utilizes the transient binding of a short, dye-labeled

oligonucleotide ("imager strand") to a complementary "docking strand" that is attached to the

target molecule. AA-dUTP is used to prepare these docking strands. By enzymatically

incorporating multiple AA-dUTP molecules into the docking strand, several amine-reactive

dyes can be attached, although for DNA-PAINT the labeling is typically on the imager strand.

The core principle, however, relies on precisely synthesized oligonucleotides, a process

where AA-dUTP is valuable. The "blinking" required for super-resolution is achieved by the

continuous binding and unbinding of the imager strand, a process independent of dye

photophysics.

Data Presentation: Properties and Quantitative
Parameters
Table 1: General Properties of Aminoallyl-dUTP
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Property Value / Description Source

Full Name
5-(3-aminoallyl)-2′-

deoxyuridine 5′-triphosphate

Molecular Formula C₁₂H₂₀N₃O₁₄P₃ (Free acid) N/A

CAS Number 116840-18-7

Supplied Form

Typically as a 2 mM, 10 mM, or

50 mM aqueous solution or

lyophilized powder.

Storage

Store at ≤–20°C. Stable for at

least six months when stored

properly.

Applications

PCR, Nick Translation,

Random Primed Labeling,

Primer Extension, Reverse

Transcription.

Table 2: DNA Polymerase Compatibility for AA-dUTP
Incorporation
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DNA Polymerase Compatibility Source

Taq DNA Polymerase Yes

Klenow Fragment / Klenow

Fragment, exo-
Yes

DNA Polymerase I Yes

Vent (exo-) DNA Polymerase Yes, reported to be efficient.

T4 DNA Polymerase Yes

MMLV Reverse Transcriptase Yes

phi29 DNA Polymerase Yes

Sequenase v. 2.0

Can incorporate one or two

modified nucleotides before

stalling.

Table 3: Labeling Density Considerations for Super-
Resolution Microscopy
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Parameter Low Density High Density
Importance &
Consideration
s

Source

Typical

Application

Sparsely

expressed

targets, molecule

counting.

Densely packed

structures (e.g.,

cytoskeleton),

cluster analysis.

Labeling density

must be

optimized to

avoid artifacts

from over-

counting or

under-sampling.

dSTORM

Reconstruction

May result in a

sparse,

disconnected

image.

Allows for a more

continuous and

accurate

structural

representation.

A high labeling

concentration

ensures all

available

epitopes are

labeled. For

dSTORM,

antibody

concentrations

are often at least

2x higher than

for conventional

immunofluoresce

nce.

Potential Artifacts

Under-labeling

can misrepresent

the underlying

structure.

Over-labeling or

blinking artifacts

can be

misinterpreted as

molecular

clusters.

It is crucial to use

controls and

analysis methods

that can

distinguish true

clusters from

labeling artifacts.

Achieved

Labeling

~1-3 dyes per

100 bases

~5-8 dyes per

100 bases

(optimal for some

The optimal ratio

of dTTP to AA-

dUTP must be

empirically
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applications like

FISH).

determined for

each application.

Table 4: Example Photophysical Properties of Common
Dyes for SMLM

Dye
Excitation Max
(nm)

Emission Max (nm) Notes for SMLM

Alexa Fluor 647 ~650 ~668

A workhorse for

dSTORM due to its

excellent

photoswitching

properties in thiol-

containing buffers.

Cy5 ~649 ~670

Similar to Alexa Fluor

647, widely used in

dSTORM.

ATTO 565 ~564 ~590

Can be used for multi-

color SMLM

applications.

ATTO 655 ~663 ~684

Often used in DNA-

PAINT due to high

photostability and

brightness.

abberior DNA-PAINT

580
~586 ~607

Optimized dye for

DNA-PAINT

applications.

abberior DNA-PAINT

660
~658 ~677

Optimized dye for

DNA-PAINT

applications.

Experimental Workflows and Diagrams
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Workflow 1: Two-Step DNA Labeling using AA-dUTP
This workflow outlines the general procedure for creating a fluorescently labeled DNA probe.

Step 1: Enzymatic Incorporation

Step 2: Dye Conjugation

1. DNA Template +
Primers + dNTP Mix

(dTTP:AA-dUTP ratio)

2. Add DNA Polymerase

3. Perform PCR / Nick Translation etc.

4. Purify Amine-Modified DNA

5. Resuspend Amine-Modified DNA
in Labeling Buffer (e.g., Sodium Bicarbonate)

Amine-Modified
DNA Product

6. Add Amine-Reactive Dye
(e.g., NHS-Ester)

7. Incubate (e.g., 1-2 hours at RT)

8. Purify Labeled DNA Probe

Ready for Application
(dSTORM, DNA-PAINT)

Final Labeled Probe
for Imaging

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for two-step labeling of DNA using AA-dUTP.

Workflow 2: Principle of dSTORM Imaging
This diagram illustrates how a probe, labeled via the AA-dUTP method, is used in a dSTORM

experiment to generate a super-resolution image.

Sample Labeling Imaging & Reconstruction

Target Protein Primary/Secondary Antibody DNA Probe with
AA-dUTP-Dye Conjugates

1. Add dSTORM Buffer
(e.g., with Cysteamine) 2. Excite with High-Power Laser 3. Stochastic 'Blinking'

of Single Dyes
4. Localize Centroid of

Each 'Blink' 5. Reconstruct Super-Resolution Image

Click to download full resolution via product page

Caption: Principle of a dSTORM experiment using a labeled probe.

Workflow 3: Principle of DNA-PAINT Imaging
This diagram shows the DNA-PAINT mechanism where the docking strand can be synthesized

using AA-dUTP for modification or attachment points.
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Sample Preparation

Imaging Process

Target Protein

Antibody

Docking Strand Oligo
(attached to Antibody)

2. Transient Binding of Imager
to Docking Strand

1. Add free-floating, dye-labeled
'Imager Strands' to solution

3. Fluorescence Signal Detected
(Molecule 'On')

Repeats stochastically

5. Reconstruct Image from
Transient Binding Events

4. Imager Strand Unbinds
(Molecule 'Off')

Repeats stochastically

Repeats stochastically

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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